Cas no 1267110-06-4 (1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267110-06-4
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• CID: 4584431
• Update Time: 2025-11-01

1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C6H6F3N3O2/c1-2-12-4(6(7,8)9)3(5(13)14)10-11-12/h2H2,1H3,(H,13,14)
• InChI Key： QTHUDHJDZIPGGF-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(F)(F)F)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 319.9±52.0 °C at 760 mmHg
• Flash Point: 147.3±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267110-06-4)

1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267110-06-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of the trifluoromethyl group and the carboxylic acid moiety in its structure imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a 1,2,3-triazole ring with an ethyl substituent at the 1-position and a trifluoromethyl group at the 5-position. The carboxylic acid group at the 4-position further enhances its reactivity and functional versatility. The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing effect, which can influence the compound's physicochemical properties and biological activity.

In recent years, the development of new drugs has increasingly focused on compounds with enhanced bioavailability and metabolic stability. 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in this regard due to its favorable pharmacokinetic properties. Studies have demonstrated that this compound exhibits good solubility and permeability, which are crucial factors for effective drug delivery.

The biological activities of 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid have been extensively investigated. Research has shown that it possesses potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro. Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for cancer therapy.

The synthesis of 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through several routes. One common method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective process for forming 1,2,3-triazoles. This reaction typically proceeds via the coupling of an azide with an alkyne in the presence of a copper catalyst. The resulting triazole ring can then be functionalized further to introduce the desired substituents.

Beyond its use in medicinal chemistry, 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has found applications in other areas of chemical research. For example, it can serve as a building block for the synthesis of more complex molecules with specific functionalities. Its reactivity and stability make it an attractive starting material for various organic transformations.

In conclusion, 1-ethyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267110-06-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and properties make it a valuable candidate for developing new drugs and materials. Ongoing research continues to uncover new applications and optimize its use in various fields.